N-(4-acetylphenyl)-2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19N3O4S/c1-14(25)16-3-5-17(6-4-16)23-20(26)12-29-21-22-8-9-24(21)11-15-2-7-18-19(10-15)28-13-27-18/h2-10H,11-13H2,1H3,(H,23,26)
• InChI Key: VASCEVVYZHFJMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=CN2CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol

Description

N-(4-acetylphenyl)-2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C21H19N3O4S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Research has detailed the synthesis of compounds with complex structures including benzimidazole and imidazole derivatives, demonstrating methodologies for incorporating these moieties into compounds with potential therapeutic applications. For instance, the synthesis of thieno-extended purines introduces a methodology for creating compounds with complex heterocyclic systems, highlighting the chemical flexibility and potential for creating diverse derivatives (Hawkins, Iddon, & Longthorne, 1995).

Antitumor and Anticancer Activity

• Certain derivatives have shown considerable antitumor activity in vitro against a variety of human tumor cell lines. This suggests their potential as candidates for further development into anticancer agents. For example, some benzothiazole derivatives bearing different heterocyclic ring systems have been synthesized and demonstrated significant anticancer activity against certain cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Anticonvulsant Activity

• Research into alkanamide derivatives, including those with pyrazole, 1,2,4-triazole, and imidazole rings, has shown that these compounds can exhibit anticonvulsant activity, providing insights into their potential use in treating seizure disorders (Tarikogullari et al., 2010).

Enzyme Inhibition

• Compounds featuring benzodioxane and acetamide moieties have been synthesized and tested for their enzyme inhibitory activities against α-glucosidase and acetylcholinesterase, suggesting their potential therapeutic use in managing diseases related to enzyme dysfunction (Abbasi et al., 2019).

Antibacterial and Antifungal Activity

• Novel compounds have been developed to explore their antimicrobial properties. For example, new benzimidazole derivatives have been tested for their antibacterial and antifungal activities, showing significant biological activity against standard strains. This underscores their potential in developing new antimicrobial agents (ANISETTI & Reddy, 2012).